Cas no 69604-06-4 (2-Benzofurancarboxylic acid, 4-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 4-nitro-
• CAS No: 69604-06-4
• MF: C₉H₅NO₅
• MW: 207.14
• CID: 5112068
• Update Time: 2022-11-14

2-Benzofurancarboxylic acid, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• KQGSYGMNOYWEQP-UHFFFAOYSA-N
• 2-Benzofurancarboxylic acid, 4-nitro-

• Inchi： 1S/C9H5NO5/c11-9(12)8-4-5-6(10(13)14)2-1-3-7(5)15-8/h1-4H,(H,11,12)
• InChI Key： KQGSYGMNOYWEQP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC([N+]([O-])=O)=C2C=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2